Cas no 2172438-83-2 (2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidobenzoic acid)

• Product Name: 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidobenzoic acid
• CAS No: 2172438-83-2
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6417281
• PubChem ID: 165545875
• Update Time: 2025-08-04

2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidobenzoic acid
• 2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpentanamido]benzoic acid
• 2172438-83-2
• EN300-1517485

• Inchi： 1S/C28H28N2O5/c1-30(25-15-7-6-14-23(25)27(32)33)26(31)16-8-9-17-29-28(34)35-18-24-21-12-4-2-10-19(21)20-11-3-5-13-22(20)24/h2-7,10-15,24H,8-9,16-18H2,1H3,(H,29,34)(H,32,33)
• InChI Key： JIGCGUVTTAKNNZ-UHFFFAOYSA-N
• SMILES： O(C(NCCCCC(N(C)C1C=CC=CC=1C(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidobenzoic acid

Comprehensive Guide to 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidobenzoic acid (CAS No. 2172438-83-2)

2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidobenzoic acid (CAS No. 2172438-83-2) is a specialized organic compound widely used in peptide synthesis and pharmaceutical research. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are critical in solid-phase peptide synthesis (SPPS). The Fmoc group (9-fluorenylmethoxycarbonyl) serves as a protecting group for amines, ensuring selective reactions during peptide chain assembly.

The molecular structure of 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidobenzoic acid includes a benzoic acid moiety linked to an N-methylpentanamide backbone, further modified with an Fmoc-protected amino group. This unique structure makes it valuable for synthesizing complex peptides with specific functional properties. Researchers often search for "Fmoc-protected amino acids for peptide synthesis" or "CAS 2172438-83-2 applications" to explore its utility in drug development.

One of the key advantages of 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidobenzoic acid is its compatibility with automated peptide synthesizers, a trending topic in biotechnology. With the rise of AI-driven drug discovery, queries like "best Fmoc-amino acids for automated synthesis" have gained traction. This compound's stability under SPPS conditions makes it a preferred choice for high-throughput peptide production.

In pharmaceutical applications, 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidobenzoic acid is used to develop peptide-based therapeutics, including antimicrobial peptides and hormone analogs. Recent studies highlight its role in creating "peptide inhibitors for viral entry," a hot topic since the COVID-19 pandemic. The demand for "custom peptide synthesis reagents" has surged, positioning this compound as a critical tool for researchers.

The global market for Fmoc-protected amino acids is expanding, driven by advancements in personalized medicine and biologics. Companies often seek "high-purity CAS 2172438-83-2 suppliers" to ensure consistent results in peptide manufacturing. Analytical techniques like HPLC and mass spectrometry are essential for verifying the purity of 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidobenzoic acid, addressing common queries about "quality control in peptide reagents."

Storage and handling of 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidobenzoic acid require attention to moisture sensitivity, a frequently asked question in lab forums. Proper storage at -20°C under inert conditions ensures longevity. Researchers also look for "solubility guidelines for Fmoc-amino acids," as this compound is typically dissolved in DMF or DMSO for synthesis.

In conclusion, 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidobenzoic acid (CAS No. 2172438-83-2) is a versatile building block in peptide science, aligning with trends in AI-assisted drug design and antimicrobial research. Its optimized properties cater to both academic and industrial needs, making it a staple in modern biochemical laboratories.